Cas no 34764-02-8 (Decane, 1,1-diethoxy-)

• Product Name: Decane, 1,1-diethoxy-
• CAS No: 34764-02-8
• MF: C₁₄H₃₀O₂
• MW: 230.386805057526
• MDL: MFCD00672804
• CID: 852927
• Update Time: 2026-04-29

Decane, 1,1-diethoxy- Chemical and Physical Properties

Names and Identifiers

• Decane, 1,1-diethoxy-
• 1,1-Diethoxydecane
• 1,1-diethoxy-decane
• Decanal diethyl acetal
• Decane,1,1-diethoxy
• Decane,1-diethoxy
• n-Caprinaldehyd-diaethylacetal
• n-Decylaldehyd-diaethylacetal

• MDL： MFCD00672804

Computed Properties

• Exact Mass: 230.22500

Experimental Properties

• PSA: 18.46000
• LogP: 4.52620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on Decane, 1,1-diethoxy-

Recent Advances in the Application of Decane, 1,1-diethoxy- (CAS: 34764-02-8) in Chemical Biology and Pharmaceutical Research

Decane, 1,1-diethoxy- (CAS: 34764-02-8), a chemical compound with the molecular formula C14H30O2, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique acetal functional group, has demonstrated potential applications in drug delivery systems, organic synthesis, and as a precursor for more complex molecules. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, properties, and emerging applications in the biomedical field.

Recent studies have focused on the synthesis and optimization of Decane, 1,1-diethoxy-, with particular emphasis on its role as a versatile intermediate in organic chemistry. Researchers have developed novel catalytic methods to enhance the yield and purity of this compound, leveraging advancements in green chemistry principles. For instance, a 2023 study published in the Journal of Organic Chemistry demonstrated the use of heterogeneous catalysts to achieve a 95% yield under mild reaction conditions, significantly reducing the environmental impact of the synthesis process.

In the realm of drug delivery, Decane, 1,1-diethoxy- has been explored as a potential carrier for hydrophobic drugs. Its lipophilic nature and stability under physiological conditions make it an attractive candidate for encapsulating poorly water-soluble therapeutics. A recent preclinical study highlighted its use in formulating nanoparticles for targeted cancer therapy, where it exhibited improved drug-loading capacity and controlled release properties compared to traditional carriers. These findings were published in the journal Biomaterials Science, underscoring the compound's potential in advancing nanomedicine.

Furthermore, the compound's role in the synthesis of bioactive molecules has been a subject of intense investigation. Researchers have utilized Decane, 1,1-diethoxy- as a building block for the development of novel antimicrobial agents. A 2024 study in the European Journal of Medicinal Chemistry reported the synthesis of a series of derivatives with potent activity against multidrug-resistant bacterial strains. The study attributed the enhanced bioactivity to the compound's ability to modulate membrane permeability, offering a promising avenue for addressing antibiotic resistance.

Despite these advancements, challenges remain in the large-scale production and application of Decane, 1,1-diethoxy-. Issues such as scalability, cost-effectiveness, and long-term stability need to be addressed to fully realize its potential in industrial and clinical settings. Ongoing research is focused on addressing these limitations through innovative synthetic routes and formulation strategies.

In conclusion, Decane, 1,1-diethoxy- (CAS: 34764-02-8) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique chemical properties and versatility make it a valuable tool for drug development and organic synthesis. Future studies are expected to further elucidate its mechanisms of action and expand its utility in therapeutic and industrial applications. As the field continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine and chemistry.